Cas no 1578263-85-0 (1-(2,2,2-Trifluoroacetyl)indoline-4-carbonitrile)

• Product Name: 1-(2,2,2-Trifluoroacetyl)indoline-4-carbonitrile
• CAS No: 1578263-85-0
• MF: C₁₁H₇F₃N₂O
• MW: 240.181292772293
• CID: 4727454
• Update Time: 2025-07-18

1-(2,2,2-Trifluoroacetyl)indoline-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(2,2,2-Trifluoroacetyl)indoline-4-carbonitrile

• Inchi： 1S/C11H7F3N2O/c12-11(13,14)10(17)16-5-4-8-7(6-15)2-1-3-9(8)16/h1-3H,4-5H2
• InChI Key： GDWCFZAHZHZJBI-UHFFFAOYSA-N
• SMILES： FC(C(N1C2C=CC=C(C#N)C=2CC1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 371
• Topological Polar Surface Area: 44.1

Additional information on 1-(2,2,2-Trifluoroacetyl)indoline-4-carbonitrile

Professional Introduction to 1-(2,2,2-Trifluoroacetyl)indoline-4-carbonitrile (CAS No. 1578263-85-0)

1-(2,2,2-Trifluoroacetyl)indoline-4-carbonitrile, with the CAS number 1578263-85-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of indoline derivatives, which are known for their diverse biological activities and potential applications in drug development. The presence of both a trifluoroacetyl group and a nitrile group in its molecular structure imparts unique chemical properties that make it a valuable intermediate in synthetic chemistry and a promising candidate for further exploration in medicinal chemistry.

The molecular structure of 1-(2,2,2-Trifluoroacetyl)indoline-4-carbonitrile consists of an indoline core substituted with a trifluoroacetyl moiety at the 1-position and a nitrile group at the 4-position. This arrangement not only enhances the compound's reactivity but also its potential for biological interactions. The trifluoroacetyl group, in particular, is known for its ability to increase the lipophilicity and metabolic stability of molecules, making it an attractive feature for drug design. Additionally, the nitrile group can serve as a versatile handle for further functionalization, allowing chemists to tailor the compound's properties for specific applications.

In recent years, there has been growing interest in indoline derivatives due to their broad spectrum of biological activities. These compounds have been reported to exhibit antimicrobial, anti-inflammatory, anticancer, and anti-HIV properties. The unique structural features of 1-(2,2,2-Trifluoroacetyl)indoline-4-carbonitrile, including the electron-withdrawing effects of the trifluoroacetyl and nitrile groups, contribute to its potential as a pharmacophore in drug discovery. Researchers have been exploring its derivatives to identify novel therapeutic agents with improved efficacy and reduced side effects.

One of the most compelling aspects of 1-(2,2,2-Trifluoroacetyl)indoline-4-carbonitrile is its utility as a building block in synthetic chemistry. The trifluoroacetyl group can undergo various transformations, such as hydrolysis to form carboxylic acids or condensation reactions to form amides and esters. These reactions are crucial for constructing more complex molecules with tailored biological activities. Similarly, the nitrile group can be reduced to amides or converted into other functional groups like carboxylic acids or thiols through various chemical pathways. This flexibility makes 1-(2,2,2-Trifluoroacetyl)indoline-4-carbonitrile a valuable asset in the chemist's toolkit.

The pharmaceutical industry has been particularly interested in indoline derivatives due to their potential as drug candidates. Several indoline-based drugs have already reached the market, demonstrating their therapeutic value. For instance, some indoline derivatives have shown promise in treating neurological disorders by interacting with specific neurotransmitter receptors. The structural motif of 1-(2,2,2-Trifluoroacetyl)indoline-4-carbonitrile aligns well with this trend, suggesting that it could be a precursor to novel drugs targeting similar mechanisms.

Recent studies have also highlighted the importance of fluorine-containing compounds in medicinal chemistry. The introduction of fluorine atoms into molecular structures can significantly alter their pharmacokinetic properties, including bioavailability and metabolic stability. The trifluoroacetyl group in 1-(2,2,2-Trifluoroacetyl)indoline-4-carbonitrile is an example of how fluorine can be leveraged to enhance drug-like characteristics. This has led to increased interest in developing new fluorinated indoline derivatives as potential therapeutics.

In conclusion, 1-(2,2,2-Trifluoroacetyl)indoline-4-carbonitrile (CAS No. 1578263-85-0) is a versatile and promising compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it an excellent candidate for further exploration as a building block for novel therapeutic agents. The combination of the trifluoroacetyl and nitrile groups provides numerous opportunities for chemical modification and biological evaluation. As research continues to uncover new applications for indoline derivatives, compounds like 1-(2,2,2-Trifluoroacetyl)indoline-4-carbonitrile are likely to play a crucial role in shaping the future of medicinal chemistry.